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UNC7145: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC7145 is a synthetic, cell-permeable small molecule that serves as a crucial negative
control for its structurally similar and biologically active counterpart, UNC6934. In the field of
epigenetics and drug discovery, UNC7145 is indispensable for validating the on-target effects
of UNC6934, an inhibitor of the protein-protein interaction between the PWWP1 domain of
Nuclear Receptor Binding SET Domain Protein 2 (NSD2) and histone H3 dimethylated at lysine
36 (H3K36me?2). This guide provides an in-depth overview of UNC7145, its purpose in
research, relevant quantitative data, experimental protocols, and the signaling pathway it helps

to elucidate.

NSD2 is a histone methyltransferase that plays a critical role in chromatin organization and
gene expression. Its aberrant activity is implicated in various cancers, including multiple
myeloma. The PWWP1 domain of NSD2 specifically recognizes the H3K36me2 mark, which is
crucial for its localization and function. UNC6934 was developed as a chemical probe to disrupt
this interaction, thereby providing a tool to study the biological consequences of inhibiting
NSD2's chromatin engagement. UNC7145, being inactive in this regard, allows researchers to
distinguish the specific effects of NSD2-PWWP1/H3K36me2 inhibition from any potential off-
target effects of the chemical scaffold.[1][2]

Core Function and Research Purpose
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The primary and sole purpose of UNC7145 in a research setting is to act as a negative control
in experiments involving UNC6934.[1][3][4] Due to a minor structural modification—the
substitution of a cyclopropyl group in UNC6934 with an isopropyl group in UNC7145—
UNC7145 exhibits a significantly diminished or complete lack of binding affinity for the NSD2-
PWWP1 domain.[1] This subtle change makes it an ideal tool for control experiments, enabling
researchers to:

» Confirm On-Target Activity: By comparing the biological effects of UNC6934 with the lack of
effects from UNC7145, researchers can confidently attribute the observed outcomes to the
specific inhibition of the NSD2-PWWP1/H3K36me?2 interaction.

« ldentify Off-Target Effects: If a biological response is observed with both UNC6934 and
UNC7145, it suggests that the effect is likely due to an interaction with a different target (off-
target) and not the intended NSD2-PWWP1 inhibition.

» Validate Assay Specificity: In biochemical and cellular assays, UNC7145 is used to establish
a baseline and ensure that the assay is specifically detecting the disruption of the NSD2-
PWWHPL1 interaction by UNC6934.

Quantitative Data Summary

The following tables summarize the key quantitative data comparing the activity of UNC6934
and its negative control, UNC7145, in various assays. This data highlights the potency and
specificity of UNC6934 versus the inactivity of UNC7145.
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Compound Assay Type Target Metric Value Reference
NSD2-
PWWP1 vs
UNC6934 AlphaScreen IC50 104 £ 13 nM [1]
H3K36me2
nucleosome
NSD2-
No
PWWP1 vs
UNC7145 AlphaScreen IC50 measurable [1]
H3K36me2
effect
nucleosome
full-length
NSD2 vs
H3K36me2
UNC6934 AlphaScreen nucleosome IC50 78 £ 29 nM [1]
(in presence
of salmon
sperm DNA)
full-length
NSD2 vs
H3K36me2
UNC7145 AlphaScreen nucleosome IC50 51+£1uM [1]
(in presence
of salmon
sperm DNA)
Surface
Plasmon NSD2-
UNC6934 Kd 80 + 18 nM [4]
Resonance PWWP1
(SPR)
Surface
Plasmon NSD2- )
UNC7145 Kd Inactive [4]
Resonance PWWP1
(SPR)
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NanoBRET NSD2-
1.09+£0.23
UNC6934 Cellular PWWP1 IC50 M [4]
Assay engagement H
NanoBRET NSD2-
UNC7145 Cellular PWWP1 IC50 Inactive [4]
Assay engagement

Key Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experiments. Below are protocols

for key assays where UNC7145 is used as a negative control.

AlphaScreen Assay for NSD2-PWWP1 and H3K36me2
Nucleosome Interaction

This biochemical assay quantifies the ability of a compound to disrupt the interaction between
the NSD2-PWWP1 domain and H3K36me2-modified nucleosomes.

o Materials:

o 6xHis-tagged NSD2-PWWP1 protein

o Biotinylated semi-synthetic H3K36me2 nucleosomes

o Streptavidin-coated Donor beads (PerkinElmer)

o Anti-6xHis antibody-conjugated Acceptor beads (PerkinElmer)

o Assay Buffer: 25 mM HEPES pH 7.5, 100 mM NacCl, 0.1% BSA, 0.01% Tween-20

o UNC6934 and UNC7145 (dissolved in DMSO)

o 384-well microplates

e Procedure:
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o Prepare serial dilutions of UNC6934 and UNC7145 in DMSO, followed by a dilution into
the assay buffer.

o Add 5 pL of the compound dilutions (or DMSO as a vehicle control) to the wells of a 384-
well plate.

o Add 5 pL of a solution containing 6xHis-NSD2-PWWP1 (final concentration ~25 nM) and
biotinylated H3K36me2 nucleosomes (final concentration ~10 nM) to each well.

o Incubate the plate at room temperature for 30 minutes.

o Add 10 pL of a solution containing Streptavidin-coated Donor beads and Anti-6xHis
Acceptor beads to each well.

o Incubate the plate in the dark at room temperature for 1 hour.
o Read the plate on an AlphaScreen-capable plate reader.

o Normalize the data to the DMSO control and fit the dose-response curves to calculate
IC50 values.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify the engagement of a compound with its target protein in a cellular
context.

o Materials:
o U20S cells
o UNC6934 and UNC7145 (dissolved in DMSO)
o PBS (Phosphate-Buffered Saline)
o Protease inhibitors
o Equipment for heating cell lysates, SDS-PAGE, and Western blotting

o Antibody against NSD2
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» Procedure:
o Culture U20S cells to ~80% confluency.
o Treat the cells with UNC6934, UNC7145 (e.g., at 10 uM), or DMSO for 4 hours.
o Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors.
o Lyse the cells by freeze-thaw cycles.
o Clarify the lysate by centrifugation.

o Aliquot the supernatant into PCR tubes and heat them at different temperatures (e.g., from
40°C to 65°C) for 3 minutes.

o Cool the tubes at room temperature for 3 minutes, then centrifuge to pellet the precipitated
proteins.

o Collect the supernatant (soluble protein fraction).

o Analyze the amount of soluble NSD2 at each temperature by SDS-PAGE and Western
blotting.

o A sshift in the thermal denaturation curve for UNC6934-treated cells compared to DMSO
and UNC7145-treated cells indicates target engagement.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams, generated using Graphviz, illustrate the signaling pathway involving
NSD2 and the experimental logic of using UNC7145 as a negative control.
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Caption: Signaling pathway of NSD2-mediated H3K36 dimethylation and its inhibition by
UNC6934.
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Caption: Logical workflow for using UNC7145 as a negative control in experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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